![molecular formula C9H19ClN2O B1528870 2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride CAS No. 1236262-72-8](/img/structure/B1528870.png)
2-Amino-1-(2-methyl-1-piperidinyl)-1-propanone hydrochloride
Overview
Description
Scientific Research Applications
Carbon Dioxide Capture :
- The compound has been studied for its use in carbon dioxide (CO2) capture. For example, a study explored the use of piperazine promoted 2-amino-2-methyl-1-propanol (PZ + AMP) blended solution for the removal of high concentration CO2 in natural gas, indicating its potential application in environmental technology and the energy sector (Hairul, Shariff, & Bustam, 2017).
- Another study characterized two blends of piperazine (PZ) and 2-amino-2-methyl-1-propanol (AMP) for CO2 capture by amine scrubbing, highlighting its application in industrial gas treatment processes (Li et al., 2013).
Neuropharmacology :
- The compound has been investigated in neuropharmacology, particularly in the context of 5-hydroxytryptamine (5-HT4) receptors in rat models. One study examined the effects of novel, selective 5-HT4 receptor ligands on rat spatial navigation, suggesting its potential role in cognitive performance (Fontana et al., 1997).
Medicinal Chemistry :
- Research in medicinal chemistry has explored the neuroprotective properties of related compounds. For instance, a study identified a potent and selective N-methyl-D-aspartate (NMDA) antagonist based on the structure of this compound, indicating its relevance in developing neuroprotective agents (Chenard et al., 1995).
Pharmaceutical Sciences :
- The compound has been studied in the context of local anesthetics. Research on falicaine hydrochloride, a related compound, investigated its crystal polymorphism, which is significant for understanding the stability and effectiveness of pharmaceutical formulations (Schmidt, 2005).
Chemical Engineering :
- Studies have also delved into the chemical engineering aspects, such as the absorption of CO2 into aqueous solutions of the compound activated by piperazine. This research is critical for designing efficient industrial processes for gas absorption (Samanta & Bandyopadhyay, 2009).
Safety and Hazards
properties
IUPAC Name |
2-amino-1-(2-methylpiperidin-1-yl)propan-1-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O.ClH/c1-7-5-3-4-6-11(7)9(12)8(2)10;/h7-8H,3-6,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUYZQLVUVHLHMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)C(C)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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